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Abstract
Methacrifos, an organophosphate insecticide, has a significant history in the protection of

stored grains. This technical guide provides a comprehensive overview of its development,

chemical properties, and mechanism of action. It details the insecticidal efficacy and

toxicological profile of Methacrifos through systematically presented quantitative data.

Furthermore, this document outlines key experimental protocols for the evaluation of its

bioactivity and residues, and visualizes its mode of action and a representative experimental

workflow using Graphviz diagrams. This guide is intended to serve as a valuable resource for

researchers and professionals in the fields of insecticide science and drug development.

Introduction
Methacrifos is an organothiophosphate insecticide and acaricide primarily utilized as a grain

protectant against a variety of arthropod pests.[1][2] It exhibits stomach, contact, and

respiratory action with a rapid knockdown effect and some residual activity.[2] This document

will provide a detailed exploration of the history, chemical and physical properties, mode of

action, synthesis, insecticidal efficacy, and toxicology of Methacrifos.
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Methacrifos was developed by Ciba-Geigy AG (now part of Novartis) and has been evaluated

by the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) on several occasions, with its

first evaluation in 1980.[3][4] It was primarily used as a grain protectant in broad-spectrum

control programs.[1]

Regulatory Status: Methacrifos is not approved for use as a plant protection agent in the

United Kingdom and the European Union under EC Regulation 1107/2009.[1] The Acceptable

Daily Intake (ADI) for humans was established at 0.006 mg/kg body weight per day by the

JMPR in 1990.[4][5]

Chemical and Physical Properties
Methacrifos is chemically known as methyl (E)-3-dimethoxyphosphinothioyloxy-2-methylprop-

2-enoate.[5] It is an organic thiophosphate.[5]

Property Value Source

Molecular Formula C₇H₁₃O₅PS [2]

Molecular Weight 240.22 g/mol [5]

CAS Number 62610-77-9 [2]

IUPAC Name

methyl (E)-3-

dimethoxyphosphinothioyloxy-

2-methylprop-2-enoate

[5]

Appearance
Not specified, but used in

liquid formulations

Solubility
Information not readily

available

Stability

Unstable in dietary

preparations, requiring

biweekly preparation for

studies.[6]

Mode of Action: Acetylcholinesterase Inhibition
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Like other organophosphate insecticides, Methacrifos functions as an inhibitor of the enzyme

acetylcholinesterase (AChE) in the nervous system of insects.[2]

Signaling Pathway of Acetylcholinesterase Inhibition
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Caption: Mechanism of action of Methacrifos as an acetylcholinesterase inhibitor.

AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic

cleft. By inhibiting AChE, Methacrifos causes an accumulation of ACh, leading to continuous

stimulation of acetylcholine receptors. This hyperexcitation of the nervous system results in

paralysis and ultimately the death of the insect.

Synthesis of Methacrifos
The synthesis of Methacrifos typically involves the reaction of key intermediates. While

detailed industrial synthesis protocols are proprietary, a general pathway can be described.

General Synthesis Workflow

Dimethoxyphosphinothioyl chloride
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(low temperature)
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Caption: A generalized workflow for the synthesis of Methacrifos.

Insecticidal Efficacy
Methacrifos has been demonstrated to be effective against a range of stored-product pests.

Pest Species Efficacy Data Conditions Source

Flour beetle (e.g.,

Tribolium castaneum)
85-95% control

Optimal temperature

and humidity
[5]

Knockdown in 24-48

hours
[5]

Residual activity for

16-24 weeks

Typical storage

conditions
[5]

Grain moths

Reduced grain

damage to 10% after

8 months (vs. 76% in

untreated)

Field trials [5]

Reduced weight loss

to ~2% (vs. 13% in

untreated)

[5]

Grain mites Effective control
General use as a

grain protectant
[1][2]

Toxicology
The toxicological profile of Methacrifos has been evaluated in various animal models.
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Parameter Value Species Source

Acute Oral LD₅₀ 678 mg/kg Rat [6]

Inhalation LC₅₀ (4h) 2.2 mg/L air Rat

NOAEL (2-year study) 0.6 mg/kg b.w. daily Rat

NOAEL (Reproduction

study)

10 ppm in diet

(equivalent to 0.5

mg/kg bw/day)

Rat [6]

NOAEL (Chronic

study)

100 ppm in diet

(equivalent to 15

mg/kg bw/day)

Mouse [6]

NOAEL (Chronic

study)

100 ppm in diet

(equivalent to 2.5

mg/kg bw/day)

Dog [6]

Human (4-week oral

study)

NOAEL: 0.06 mg/kg

bw/day
Man [6]

Metabolism: In animals, Methacrifos is rapidly metabolized and excreted. The primary

metabolic pathways include cleavage of the carboxymethyl ester bond, the phosphoryl methyl

and vinyl ester bonds, and oxidative desulfuration.

Experimental Protocols
Detailed experimental protocols are crucial for the accurate assessment of an insecticide's

properties. Below are representative methodologies for key experiments.

Acetylcholinesterase Inhibition Assay (In Vitro)
This protocol is a generalized method based on the Ellman assay to determine the in vitro

inhibitory activity of Methacrifos on AChE.

Workflow for In Vitro AChE Inhibition Assay
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Caption: A representative workflow for an in vitro acetylcholinesterase inhibition assay.

Methodology:

Reagent Preparation: Prepare solutions of acetylcholinesterase, 5,5'-dithiobis-(2-nitrobenzoic

acid) (DTNB), and the substrate acetylthiocholine iodide in a suitable buffer (e.g., phosphate

buffer, pH 8.0). Prepare serial dilutions of Methacrifos in a solvent such as DMSO, with a

final solvent concentration in the assay kept low (e.g., <1%) to avoid affecting enzyme

activity.
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Assay Procedure: In a 96-well microplate, add the buffer, AChE solution, and either the

Methacrifos solution or the solvent (for control). Pre-incubate the plate for a defined period

(e.g., 15 minutes) at a controlled temperature (e.g., 25°C) to allow the inhibitor to bind to the

enzyme.

Reaction Initiation and Measurement: Add DTNB and the substrate to all wells to start the

reaction. Immediately begin measuring the absorbance at 412 nm at regular intervals for a

set period (e.g., 5-10 minutes) using a microplate reader.

Data Analysis: Calculate the rate of reaction for each concentration of Methacrifos. The

percentage of inhibition is determined relative to the control. The IC₅₀ value (the

concentration of inhibitor that causes 50% inhibition of the enzyme) can then be calculated.

Stored Product Insect Bioassay
This protocol describes a general method for assessing the efficacy of Methacrifos against

stored product insects, such as the red flour beetle (Tribolium castaneum).

Methodology:

Insect Rearing: Maintain a healthy culture of the target insect species under controlled

conditions of temperature, humidity, and diet.

Treatment of Grain: Apply Methacrifos to grain at various concentrations. A control group

with untreated grain should also be prepared.

Exposure: Introduce a known number of adult insects into containers with the treated or

untreated grain.

Mortality Assessment: Record the number of dead insects at specific time intervals (e.g., 24,

48, 72 hours).

Data Analysis: Calculate the percentage of mortality for each concentration and time point.

Probit analysis can be used to determine the LC₅₀ (lethal concentration for 50% of the

population).

Pesticide Residue Analysis in Grain
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This protocol provides a general outline for determining the residue of Methacrifos in treated

grain.

Methodology:

Sample Preparation: Obtain a representative sample of the treated grain. The grain is then

ground to a fine powder.

Extraction: Extract the Methacrifos from the ground grain using an appropriate organic

solvent (e.g., acetonitrile or acetone).

Cleanup: The extract is cleaned up to remove interfering substances. This may involve

techniques such as solid-phase extraction (SPE).

Analysis: The cleaned-up extract is analyzed using a suitable analytical technique, such as

gas chromatography (GC) with a phosphorus-specific detector or mass spectrometry (MS).

Quantification: The concentration of Methacrifos is determined by comparing the response

of the sample to that of known standards.

Conclusion
Methacrifos has played a significant role in the management of stored product pests. Its

efficacy as an acetylcholinesterase inhibitor is well-documented. This technical guide has

provided a detailed overview of its history, chemical properties, mode of action, and

toxicological profile, supported by quantitative data and experimental methodologies. While its

use is now restricted in some regions, the study of Methacrifos continues to provide valuable

insights into the development and action of organophosphate insecticides. This information

serves as a critical resource for ongoing research in insecticide science and the development

of new pest management strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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